Cas no 874821-46-2 (Cyclohexanol, 3-(aminomethyl)-, (1R,3R)-rel-)

• Product Name: Cyclohexanol, 3-(aminomethyl)-, (1R,3R)-rel-
• CAS No: 874821-46-2
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 1906934
• PubChem ID: 69056635
• Update Time: 2025-05-17

Cyclohexanol, 3-(aminomethyl)-, (1R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 3-(aminomethyl)-, (1R,3R)-rel-
• 874821-46-2
• trans-3-(Aminomethyl)cyclohexanol
• SCHEMBL4472738
• (1R,3R)-3-(aminomethyl)cyclohexan-1-ol

• Inchi： 1S/C7H15NO/c8-5-6-2-1-3-7(9)4-6/h6-7,9H,1-5,8H2/t6-,7-/m0/s1
• InChI Key： WFTIZANRIDXCBN-BQBZGAKWSA-N
• SMILES： O[C@H]1CCC[C@H](CN)C1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2Ų

Additional information on Cyclohexanol, 3-(aminomethyl)-, (1R,3R)-rel-

Cyclohexanol, 3-(aminomethyl)-, (1R,3R)-rel- (CAS No: 874821-46-2)

Cyclohexanol, 3-(aminomethyl)-, (1R,3R)-rel- is a chiral organic compound with the CAS registry number 874821-46-2. This compound belongs to the class of cyclohexanols and contains an aminoethyl group attached to the cyclohexane ring at the 3-position. The stereochemistry of this compound is defined by its (1R,3R)-rel configuration, which is crucial for its biological activity and chemical reactivity.

The synthesis of Cyclohexanol, 3-(aminomethyl)-, (1R,3R)-rel- involves a multi-step process that typically includes the preparation of a cyclohexanone intermediate followed by reductive amination to introduce the aminoethyl group. The stereochemistry is controlled during the synthesis to ensure the desired (1R,3R)-rel configuration. This compound has been extensively studied for its potential applications in drug discovery and as a chiral building block in organic synthesis.

Recent research has highlighted the importance of Cyclohexanol, 3-(aminomethyl)-, (1R,3R)-rel- in the development of enantioselective catalysts and chiral ligands for asymmetric catalysis. Its unique structure makes it an ideal candidate for use in transition metal-catalyzed reactions, such as Heck coupling and Suzuki-Miyaura cross-coupling reactions. The compound has also been explored as a potential lead molecule in the design of new pharmaceutical agents targeting various therapeutic areas.

In addition to its role in catalysis and drug discovery, Cyclohexanol, 3-(aminomethyl)-, (1R,3R)-rel- has been investigated for its properties in materials science. Researchers have examined its ability to form self-assembled monolayers and its potential use in the fabrication of chiral surfaces for applications in sensing and separations. The compound's chiral nature makes it particularly valuable in these fields due to its ability to interact selectively with other chiral molecules.

The biological activity of Cyclohexanol, 3-(aminomethyl)-, (1R,3R)-rel- has been studied in various model systems. For instance, it has been shown to exhibit moderate inhibitory activity against certain enzymes involved in metabolic pathways. These findings suggest that further exploration of its pharmacological properties could lead to novel therapeutic applications.

From an environmental perspective, studies have been conducted to assess the biodegradation and toxicity of Cyclohexanol, 3-(aminomethyl)-, (1R,3R)-rel-. These studies are essential for understanding its potential impact on ecosystems and ensuring its safe use in industrial and pharmaceutical settings.

In summary, Cyclohexanol, 3-(aminomethyl)-, (1R,3R)-rel-, with CAS No: 874821-46-2, is a versatile chiral compound with significant potential across multiple scientific disciplines. Its unique structure and stereochemistry make it a valuable tool in organic synthesis, catalysis